Cas no 2306244-99-3 (TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE
• CAS No: 2306244-99-3
• MF: C₁₂H₂₁F₃N₂O₂
• MW: 282.30
• CID: 5304983
• Update Time: 2026-03-10

TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[(1S)-1-amino-2,2,2-trifluoroethyl]-, 1,1-dimethy…
• tert-butyl 4-[(1S)-1-amino-2,2,2-trifluoro-ethyl]piperidine-1-carboxylate
• TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE

• Inchi： 1S/C12H21F3N2O2/c1-11(2,3)19-10(18)17-6-4-8(5-7-17)9(16)12(13,14)15/h8-9H,4-7,16H2,1-3H3/t9-/m0/s1
• InChI Key： USFSKVYSEAUBSL-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC([C@H](N)C(F)(F)F)CC1

Additional information on TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE

TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE: A Comprehensive Overview

The compound TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE (CAS No. 2306244-99-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, including the tert-butyl group, the piperidine ring, and the trifluoroethyl substituent, which collectively contribute to its distinctive chemical properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as enantioselective catalysis and advanced coupling reactions. The tert-butyl group serves as a bulky protecting group, enhancing the stability of the molecule during synthesis while also influencing its pharmacokinetic properties. The piperidine ring, a six-membered cyclic amine, provides structural rigidity and potential sites for further functionalization, making it a versatile scaffold for drug design.

The trifluoroethyl substituent introduces fluorine atoms into the molecule, which significantly impacts its electronic properties. Fluorine substitution is known to enhance lipophilicity and improve bioavailability in pharmaceutical compounds. Recent studies have demonstrated that such fluorinated derivatives exhibit enhanced binding affinity to target proteins, making them promising candidates in drug discovery programs targeting various therapeutic areas.

One of the most notable applications of this compound lies in its use as an intermediate in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a key building block in the construction of peptide-based drugs and complex natural product mimics. Its stereochemistry at the (1S) configuration ensures high enantioselectivity in subsequent reactions, which is critical for producing chiral drugs with desired pharmacological profiles.

Moreover, the tert-butyl piperidine carboxylate framework has been explored in polymer chemistry for developing advanced materials with tailored mechanical and thermal properties. The integration of fluorinated substituents into polymer backbones has been shown to enhance resistance to environmental degradation and improve material durability under harsh conditions.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure of this compound. These methods provide detailed insights into its molecular weight, connectivity, and stereochemical arrangement, ensuring high accuracy in its identification and quality control.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to achieve higher yields and improved sustainability. Green chemistry approaches, including catalytic hydrogenation and biocatalytic transformations, are being explored to minimize environmental impact while maintaining product quality.

In conclusion, TERT-BUTYL 4-[(1S)-1-AMINO-2,2,2-TRIFLUORO-ETHYL]PIPERIDINE-1-CARBOXYLATE stands as a testament to the ingenuity of modern chemical synthesis. Its unique structure and versatile applications position it as a valuable tool in both academic research and industrial development. As scientific understanding continues to evolve, this compound is expected to play an increasingly important role in advancing innovative solutions across diverse disciplines.